Cas no 2649062-75-7 (5-bromo-1-fluoro-2-(2-isocyanatoethyl)-3-methoxybenzene)

• Product Name: 5-bromo-1-fluoro-2-(2-isocyanatoethyl)-3-methoxybenzene
• CAS No: 2649062-75-7
• MF: C₁₀H₉BrFNO₂
• MW: 274.086365461349
• CID: 6176583
• PubChem ID: 165967630
• Update Time: 2025-10-28

5-bromo-1-fluoro-2-(2-isocyanatoethyl)-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-fluoro-2-(2-isocyanatoethyl)-3-methoxybenzene
• 2649062-75-7
• EN300-1924748

• Inchi： 1S/C10H9BrFNO2/c1-15-10-5-7(11)4-9(12)8(10)2-3-13-6-14/h4-5H,2-3H2,1H3
• InChI Key： DIWMCLRJDBWMFE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)OC)CCN=C=O)F

Computed Properties

• Exact Mass: 272.98007g/mol
• Monoisotopic Mass: 272.98007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.7Ų

Additional information on 5-bromo-1-fluoro-2-(2-isocyanatoethyl)-3-methoxybenzene

Introduction to 5-Bromo-1-Fluoro-2-(2-Isocyanatoethyl)-3-Methoxybenzene (CAS No. 2649062-75-7)

5-Bromo-1-fluoro-2-(2-isocyanatoethyl)-3-methoxybenzene (CAS No. 2649062-75-7) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its bromine, fluorine, isocyanate, and methoxy functional groups, which collectively contribute to its diverse chemical properties and potential applications.

The molecular formula of 5-bromo-1-fluoro-2-(2-isocyanatoethyl)-3-methoxybenzene is C₁₀H₉BrFNO₂, and its molecular weight is approximately 268.08 g/mol. The presence of the bromine atom imparts halogenated characteristics, which can influence the compound's reactivity and stability. The fluorine atom, known for its high electronegativity, can enhance the compound's lipophilicity and metabolic stability, making it particularly useful in drug design and development.

The isocyanate group (N=C=O) is a key functional group in this compound, which can undergo various chemical reactions such as nucleophilic addition to form urethanes or amides. This reactivity makes 5-bromo-1-fluoro-2-(2-isocyanatoethyl)-3-methoxybenzene a valuable intermediate in the synthesis of polymers, coatings, and pharmaceuticals. The methoxy group (OCH₃) further adds to the compound's solubility and reactivity profile, making it suitable for a wide range of applications.

In recent years, there has been a growing interest in the use of halogenated compounds like 5-bromo-1-fluoro-2-(2-isocyanatoethyl)-3-methoxybenzene in medicinal chemistry. The combination of bromine and fluorine atoms can significantly affect the pharmacokinetic properties of drug candidates, such as their absorption, distribution, metabolism, and excretion (ADME). For instance, the bromine atom can enhance the lipophilicity of a molecule, while the fluorine atom can improve metabolic stability and reduce toxicity.

The isocyanate group in 5-bromo-1-fluoro-2-(2-isocyanatoethyl)-3-methoxybenzene has been explored for its potential in drug conjugation strategies. By reacting with primary amines or thiols, this group can form stable covalent bonds, allowing for the creation of targeted drug delivery systems. This approach has shown promise in enhancing the therapeutic efficacy and reducing side effects of various drugs.

In materials science, 5-bromo-1-fluoro-2-(2-isocyanatoethyl)-3-methoxybenzene has found applications in the development of advanced polymers and coatings. The reactivity of the isocyanate group enables it to participate in polymerization reactions, leading to the formation of polyurethanes with tailored properties. These materials are widely used in industries such as automotive, construction, and electronics due to their excellent mechanical strength, chemical resistance, and durability.

The methoxy group in this compound also plays a crucial role in modulating its solubility and reactivity. In polymer synthesis, methoxy-substituted monomers can improve the processability and performance of the resulting polymers. For example, methoxy groups can enhance the compatibility between different polymer components, leading to better dispersion and mechanical properties.

In addition to its applications in drug design and materials science, 5-bromo-1-fluoro-2-(2-isocyanatoethyl)-3-methoxybenzene has been studied for its potential use in organic synthesis as a building block for more complex molecules. Its unique combination of functional groups provides chemists with a versatile starting material for various synthetic transformations. Recent research has focused on optimizing reaction conditions to maximize yield and selectivity in these transformations.

The environmental impact of compounds like 5-bromo-1-fluoro-2-(2-isocyanatoethyl)-3-methoxybenzene is an important consideration in their development and use. Efforts are being made to ensure that these compounds are synthesized using sustainable methods and that their disposal is managed responsibly to minimize environmental harm. Green chemistry principles are increasingly being applied to reduce waste generation and energy consumption during synthesis processes.

In conclusion, 5-bromo-1-fluoro-2-(2-isocyanatoethyl)-3-methoxybenzene (CAS No. 2649062-75-7) is a multifunctional organic compound with significant potential across various scientific disciplines. Its unique molecular structure endows it with valuable properties that make it suitable for applications in medicinal chemistry, materials science, and organic synthesis. Ongoing research continues to explore new avenues for utilizing this compound to address challenges in these fields.